Cas no 2381-85-3 (Nile Blue chloride)

• Product Name: Nile Blue chloride
• CAS No: 2381-85-3
• MF: C₂₀H₂₀ClN₃O
• MW: 353.845303535461
• MDL: MFCD00011936
• CID: 258448
• PubChem ID: 87573673
• Update Time: 2025-06-11

Nile Blue chloride Chemical and Physical Properties

Names and Identifiers

• Benzo[a]phenoxazin-7-ium,5-amino-9-(diethylamino)-, chloride (1:1)
• Basic Blue 12
• Nile Blue chloride
• NILE BLUE CHLORIDE FOR FLUORESCENCE
• NileblueA
• 5-amino-9-diethylamino-benzo[a]phenoxazin-5-ylium,chloride
• 5-amino-9-diethylamino-benzo[a]phenoxazinylium,chloride
• C.I. 51180
• c.i.basicblue12
• cresolfastviolet
• DiethylaMinophenoaMinonaphthazoxoniuM chloride
• NILE BLUE A CHLORIDE
• nile blue B
• Nile Blue BX
• nileblueax
• nilebluebase
• 5-Amino-9-(diethylamino)benzo[a]phenoxazin-7-ium chloride
• Nile Blue A
• Nile Blue AX
• Cresyl Fast Violet
• Cresol Fast Violet
• Nile blue
• Nile Blue Base
• Nile Blue hydrochloride
• C.I. Basic Blue 12
• 5-Amino-9-(diethylamino)benzo(a)phenoxazin-7-ium chloride
• Benzo(a)phenazoxonium, 5-amino-9-(diethylamino)-, chloride
• Benzo[a]phenoxazin-7-ium, 5-amino-9-(diethylamino)-, chloride
• 5H-Benzo(a)phenazoxazine, 9-d
• 12-amino-N,N-diethyl-8H-10-oxa-5-azatetraphen-8-iminium chloride
• E58RL8T2X3
• 9-N,N-DIETHYLAMINO-5-IMINOBENZO(A)PHENOXAZINE MONOHYDROCHLORIDE
• HY-W110898
• FT-0759287
• NSC-146184
• WLN: T D6 B666 CN JOJ GN2&2 MZ &G &15/28
• Benzo(a)phenoxazin-7-ium, 5-amino-9-(diethylamino)-, chloride (1:1)
• Q27123279
• BS-32169
• Nile Blue chloride, for fluorescence
• 5H-Benzo[a]phenazoxazine, hydrochloride
• SY074371
• NSC146184
• 5H-Benzo(a)phenazoxazine, 9-diethylamino-5-imino-, hydrochloride
• (5-aminobenzo[a]phenoxazin-9-ylidene)-diethylazanium;chloride
• N-(5-amino-9H-benzo[a]phenoxazin-9-ylidene)-N-ethylethanaminium chloride
• DTXSID40883834
• AKOS004901544
• MFCD00011936
• Basic Blue 12 (Nile Blue hydrochloride)
• CHEMBL407862
• D91676
• Benzo[a]phenoxazin-7-ium, sulfate (2:1)
• J-015226
• NSC 146184
• Benzo(a)phenazoxonium, 5-amino-9-(diethylamino)-,chloride
• SCHEMBL344996
• 5-Isopropyl-1-methyl-1H-pyrazole-3-carboxylicacid
• SCHEMBL26061
• AKOS024353698
• Benzo[a]phenoxazin-7-ium,5-amino-9-(diethylamino)-,chloride(1:1)
• Basic Blue 12 (C.I. 51180)
• 2381-85-3
• N0317
• UNII-E58RL8T2X3
• 5H-Benzo[a]phenazoxazine, sulfate (2:1)
• AKOS004901433
• EINECS 219-181-4
• Nile Blue chloride, Dye content 85 %
• CS-0169074
• NS00048827
• BENZO(a)PHENOXAZIN-7-IUM, 5-AMINO-9-(DIETHYLAMINO)-, CHLORIDE
• CHEBI:52163
• XJCPMUIIBDVFDM-UHFFFAOYSA-M
• 12-AMINO-N,N-DIETHYL-10-OXA-5-AZATETRAPHEN-8-IMINIUM CHLORIDE
• DA-76184
• NILEBLUECHLORIDE

• MDL： MFCD00011936
• Inchi： 1S/C20H19N3O.ClH/c1-3-23(4-2)13-9-10-17-18(11-13)24-19-12-16(21)14-7-5-6-8-15(14)20(19)22-17;/h5-12,21H,3-4H2,1-2H3;1H
• InChI Key： SHXOKQKTZJXHHR-UHFFFAOYSA-N
• SMILES： [Cl-].O1C2C=C(C3C=CC=CC=3C=2N=C2C=C/C(/C=C12)=[N+](/CC)\CC)N

Computed Properties

• Exact Mass: 353.12900
• Monoisotopic Mass: 353.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 625
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 50.6

Experimental Properties

• Color/Form: Dark green powder
• Melting Point: >250°C
• Solubility: Solubility Soluble in water, ethanol
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 55.06000
• LogP: 1.06520
• Solubility: It is easily soluble in hot water and ethanol. Its solutions are blue and slightly soluble in cold water
• pka: 9.7(at 25℃)
• Color index: 51180
• λmax: 638nm
• PH: Blue (9.4) to purple-red (11.0)

Nile Blue chloride Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：DJ1930000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Nile Blue chloride

Nile Blue Chloride (CAS No. 2381-85-3): A Comprehensive Overview

Nile Blue chloride (CAS No. 2381-85-3) is a versatile and widely studied chemical compound with significant applications in various scientific and medical fields. This dye, also known as Nile Blue A, Nile Blue 690 perchlorate, and Nile Blue oxazone, is a member of the oxazine class of dyes and is characterized by its deep blue color and strong fluorescence properties. In this comprehensive overview, we will delve into the chemical structure, physical properties, biological applications, and recent research advancements of Nile Blue chloride.

Chemical Structure and Physical Properties

Nile Blue chloride has the chemical formula C₃₀H₁₉ClN₂O and a molecular weight of approximately 466.94 g/mol. The compound is a cationic dye with a planar structure that consists of an oxazine ring system conjugated with aromatic moieties. This structural arrangement confers its strong absorption and emission properties in the visible spectrum, particularly around 630 nm for absorption and 680 nm for emission. The compound is highly soluble in water and polar organic solvents, making it suitable for various biochemical and imaging applications.

Biological Applications

Nile Blue chloride has been extensively used in biological research due to its unique optical properties. One of its primary applications is as a fluorescent probe for cellular imaging. The dye can selectively stain lysosomes and other acidic organelles, making it an invaluable tool for studying cellular processes such as autophagy, endocytosis, and lysosomal function. Recent studies have also explored the use of Nile Blue chloride in live-cell imaging to monitor dynamic changes in cellular compartments over time.

In addition to its role as a fluorescent probe, Nile Blue chloride has shown potential in photodynamic therapy (PDT). PDT is a non-invasive treatment modality that uses light to activate photosensitizers, leading to the generation of reactive oxygen species (ROS) that can selectively destroy cancer cells. Research has demonstrated that Nile Blue chloride can effectively generate ROS upon light activation, making it a promising candidate for PDT applications in oncology.

Recent Research Advancements

The versatility of Nile Blue chloride has led to numerous recent research advancements across multiple disciplines. In the field of neuroscience, studies have utilized Nile Blue chloride to investigate neurodegenerative diseases such as Alzheimer's disease (AD). The dye's ability to stain amyloid-beta plaques has provided valuable insights into the pathogenesis of AD and has facilitated the development of diagnostic tools for early detection.

In another notable study, researchers have explored the use of Nile Blue chloride in combination with nanotechnology to enhance its therapeutic potential. By encapsulating the dye within nanoparticles, scientists have achieved improved delivery efficiency and reduced toxicity, paving the way for more effective treatments in various medical conditions.

Safety Considerations and Handling

While Nile Blue chloride is generally considered safe for laboratory use, proper handling precautions should be followed to ensure safety. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling the dye to prevent skin contact and inhalation.

In conclusion, Nile Blue chloride (CAS No. 2381-85-3) is a multifaceted compound with a wide range of applications in scientific research and medical practice. Its unique chemical structure and optical properties make it an essential tool for cellular imaging, photodynamic therapy, and other advanced biomedical applications. Ongoing research continues to uncover new possibilities for this versatile dye, further solidifying its importance in the field of chemistry and biology.